Cas no 1137875-58-1 (2,2-difluoroethyl formate)

• Product Name: 2,2-difluoroethyl formate
• CAS No: 1137875-58-1
• MF: C₃H₄F₂O₂
• MW: 110.059468269348
• CID: 2611613
• PubChem ID: 17911644
• Update Time: 2025-04-21

2,2-difluoroethyl formate Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoroethyl formate
• SCHEMBL308602
• DTXSID30591572
• 2,2-Difluoroethanol 1-formate
• 1137875-58-1
• VAXZXQURAFVHFF-UHFFFAOYSA-N

• Inchi： 1S/C3H4F2O2/c4-3(5)1-7-2-6/h2-3H,1H2
• InChI Key： VAXZXQURAFVHFF-UHFFFAOYSA-N
• SMILES： FC(COC=O)F

Computed Properties

• Exact Mass: 110.01793569g/mol
• Monoisotopic Mass: 110.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 66.7±35.0 ºC (760 Torr),
• Flash Point: -4.3±20.8 ºC,
• Solubility: Slightly soluble (17 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters